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Compound of Interest

Compound Name: Cesiumdodecaborate,10Benriched

CAS No.: 109742-44-1

Cat. No.: B1141412 Get Quote

B

H

Part 1: Executive Summary & Immediate Action
Do not treat this material as standard chemical waste without verification.

Cesium Dodecaborate enriched with Boron-10 (

B) presents a dual-hazard profile unique to Boron Neutron Capture Therapy (BNCT) research.
While the virgin chemical is chemically stable and relatively low-toxicity, post-experimental
material must be presumed radioactive until proven otherwise.

Primary Risk: Neutron activation of the stable Cesium-133 cation into Radioactive Cesium-

134.

Secondary Consideration: Economic loss.

B-enriched material carries a market premium of 10x–50x over natural boron. Disposal
should be the last resort after recovery assessment.

Immediate Triage Protocol:

Isolate: Quarantine the container immediately.
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Scan: Use a Geiger-Müller (GM) counter or Sodium Iodide (NaI) scintillator to detect

beta/gamma emission.

Classify: Proceed to the Decision Matrix below.

Part 2: Characterization & Hazard Identification[1][2]
To dispose of this material safely, you must understand the "Two-State" nature of the

compound.

State A: Virgin / Non-Irradiated Material
Chemical Nature: Inorganic salt. Water-soluble.[1][2]

Hazards: Skin/Eye irritant.[3][4][5] Non-volatile.[2]

Regulatory Status: Generally Non-RCRA Regulated (Federally). Not a P- or U-listed waste.

However, Cesium is regulated as a hazardous metal in specific jurisdictions (e.g., California

Title 22).

Action: Chemical Waste Disposal or Vendor Return.

State B: Irradiated / "Hot" Material
Transformation: During BNCT experiments, the sample is bombarded with thermal neutrons.

B captures neutrons

Li +

He (Stable/Short-lived).
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Cs (Natural) captures neutrons

Cs (Radioactive).

Radiological Hazard:
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Cs has a half-life (

) of 2.06 years and emits high-energy gamma rays.

Action: Radioactive Waste Management (LLRW).

Part 3: Operational Disposal Workflows
Decision Matrix: The "Hot" Check
Use the following logic flow to determine the correct disposal path. Do not bypass the

radiological survey.
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Start: Waste Identification

Has material been exposed
to a neutron source?

Perform Radiological Survey
(GM Probe / Scintillator)

Yes / Unknown

PATH A: Chemical Waste
(Virgin/Cold)

No (Inventory Cleanout)

Detected Activity > Background?

No (Non-detect)

PATH B: Radioactive Waste
(Activated)

Yes

Check Quantity:
Is Mass > 5g?

Contact Vendor for
Isotope Recovery

Yes (High Value)

Standard Lab Pack
Disposal

No

Click to download full resolution via product page

Figure 1: Decision logic for classifying Cesium Dodecaborate waste based on neutron

exposure history.
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Protocol A: Non-Irradiated (Chemical) Disposal
Applicability: Expired shelf stock, spilled virgin powder, or wash-water from non-hot zones.

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar. Glass is

acceptable but poses a breakage risk.

Labeling:

Label as "Non-RCRA Regulated Chemical Waste".

Chemical Name: "Cesium Dodecaborate (

B-enriched)".

Hazards: "Irritant".

Liquid Waste (Aqueous):

If the material is in solution, ensure pH is between 5–9.

Do not mix with organic solvents (keeps the waste stream "Aqueous Inorganic" which is

cheaper to dispose of).

Documentation:

Attach the Safety Data Sheet (SDS).[6]

Crucial: Mark the container "Radiological Clearance: Negative" with the date and

surveyor's initials to prevent rejection by waste handlers.

Protocol B: Irradiated (Radioactive) Disposal
Applicability: Post-BNCT samples, target residues, or activated glassware.

Segregation: Isolate from short-lived isotopes (like

Na or

Cl).
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Cs is a long-lived nuclide (

years).

Containment:

Solids: Double-bag in heavy-gauge yellow radioactive waste bags. Place in a shielded

container (Lead/Lucite) if dose rates are high.

Liquids: Absorb onto an inert matrix (vermiculite) or store in HDPE carboys if liquid storage

is permitted by your Radiation Safety Officer (RSO).

Disposal Options:

Option 1: Decay-in-Storage (DIS): Due to the 2-year half-life, this is generally not practical

for ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-

inserted">

Cs unless you can store for 20 years (10 half-lives).

Option 2: Commercial LLRW Disposal: Transfer to your facility's Low-Level Radioactive

Waste stream. Ensure the manifest explicitly lists

Cs.

Part 4: Technical Data & Reference Values
Quantitative Data for Waste Profiling
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Property Value Relevance to Disposal

Chemical Formula

Csngcontent-ng-

c1989010908="" _nghost-ng-

c3017681703="" class="inline

ng-star-inserted">

B

H

Identify as Inorganic Salt.[7]

CAS Number 12008-75-2 (Generic)
Used for waste manifesting.[8]

[7]

Water Solubility High (>30 g/L)
Easily mobilized; do not landfill

without encapsulation.

ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703=""
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Cs Cross Section

29.0 Barns (Thermal)

High. Indicates high probability

of activation to

Cs.

Cs Half-Life 2.065 Years
Too long for rapid decay;

requires long-term disposal.[7]

RCRA Status Not Listed (P/U/D)

Not a federal hazardous

waste, but check state regs.[8]

[7]

Part 5: Scientific Rationale (The "Why")
1. The Cesium Trap: Many researchers focus on the Boron-10 because that is the active

therapeutic agent. However, from a waste perspective, the Boron is negligible. The Cesium is

the liability. Natural Cesium (

Cs) has a thermal neutron capture cross-section of 29 barns [1]. This is significant. Even a
short exposure to a BNCT neutron flux (

) can generate sufficient
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Cs to exceed exemption limits [2].

2. Isotope Economics: Enriched

B is produced via complex fractionation processes. If you have >5g of virgin material, disposal
is financially irresponsible. Contact your vendor (e.g., Katchem, Boron Specialties) for a "buy-
back" or "re-certification" program. This validates the "waste minimization" principle required by
most institutional licenses.

3. Self-Validating Safety: The protocol above requires a "Radiological Clearance" tag on

chemical waste. This forces the user to perform a survey. If they skip the survey, they cannot fill

out the tag, and the waste pickup will be refused. This administrative hurdle acts as a physical

safety barrier against accidental disposal of radioactive material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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